Methyl 1-formylcyclopentanecarboxylate
Cat. No. B8765020
M. Wt: 156.18 g/mol
InChI Key: YGQQKLBBWIBWKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07332485B2
Procedure details
To a solution of dimethyl cyclopentane-1,1-dicarboxylate (7.1 g, 38.1 mmol) in dichloromethane(75 mL) at −78° C. under an nitrogen atmosphere was added diisobutylaluminum hydride (1.5M in toluene, 51 mL, 76 mmol) dropwise. After 4 h, the reaction mixture was quenched with saturated aqueous NH4Cl solution (30 mL), then 1N HCl (38 mL) and allowed to warm to room temperature. The mixture was filtered through Celite@ and the organic phase was separated, was dried (MgSO4) and was evaporated in vacuo to yield the title compound which was used without further purification (3.1 g, 52%). MH+157.
Name
Identifiers
|
REACTION_CXSMILES
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[C:1]1([C:10](OC)=[O:11])([C:6]([O:8][CH3:9])=[O:7])[CH2:5][CH2:4][CH2:3][CH2:2]1.[H-].C([Al+]CC(C)C)C(C)C>ClCCl>[CH3:9][O:8][C:6]([C:1]1([CH:10]=[O:11])[CH2:2][CH2:3][CH2:4][CH2:5]1)=[O:7] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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7.1 g
|
|
Type
|
reactant
|
|
Smiles
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C1(CCCC1)(C(=O)OC)C(=O)OC
|
|
Name
|
|
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Quantity
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51 mL
|
|
Type
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reactant
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Smiles
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[H-].C(C(C)C)[Al+]CC(C)C
|
|
Name
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|
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Quantity
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75 mL
|
|
Type
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solvent
|
|
Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction mixture was quenched with saturated aqueous NH4Cl solution (30 mL)
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The mixture was filtered through Celite@
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the organic phase was separated
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
was evaporated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
